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Compound of Interest

Compound Name: H-Ala-OtBu.HCl

Cat. No.: B555101 Get Quote

CAS Number: 13404-22-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Alanine tert-butyl ester

hydrochloride, a critical building block in synthetic organic chemistry, particularly in the field of

peptide synthesis. This document outlines its physicochemical properties, synthesis and

purification methods, key applications, and detailed experimental protocols.

Physicochemical Properties
L-Alanine tert-butyl ester hydrochloride is a white to off-white crystalline powder.[1][2] Its

chemical and physical characteristics are summarized in the table below.
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Property Value Reference

CAS Number 13404-22-3 [3]

Molecular Formula C₇H₁₆ClNO₂ [1][3]

Molecular Weight 181.66 g/mol [1][4]

Melting Point 168-175 °C (decomposes) [1][5]

Solubility Soluble in methanol. [1]

Appearance
White to off-white crystalline

powder
[1][2]

Optical Rotation
[α]²⁰/D +1.4 ± 0.2°, c = 2% in

ethanol
[5]

Storage Temperature 2-8°C [2][5]

Synthesis of L-Alanine tert-butyl ester
hydrochloride
A common method for the synthesis of L-Alanine tert-butyl ester hydrochloride involves the

reaction of L-Alanine with isobutylene in the presence of an acid catalyst, followed by treatment

with hydrochloric acid.[6]

Experimental Protocol:
Materials:

L-Alanine

Isobutylene

Acid catalyst (e.g., p-toluenesulfonic acid (PTSA) or silica-impregnated sulfuric acid)[6]

Dichloromethane or dioxane[6]

10% Sodium bicarbonate solution
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Water

Brine

Dry ether

Hydrochloric acid (gas or solution in dry ether)[6]

Procedure:

In a suitable reaction vessel, suspend L-Alanine in dichloromethane or dioxane.

Add the acid catalyst (e.g., PTSA).

Introduce isobutylene into the reaction mixture.

Stir the reaction at room temperature in a sealed vessel (autoclave) for 1 to 8 days.[6]

Upon completion of the reaction (monitored by a suitable technique like TLC or LC-MS),

wash the reaction mixture sequentially with a 10% sodium bicarbonate solution, water, and

brine.[6]

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate) and

concentrate under reduced pressure to obtain the crude L-Alanine tert-butyl ester as a free

base.

Dissolve the crude free base in dry ether and cool the solution.

Slowly add a solution of hydrochloric acid in dry ether.

The L-Alanine tert-butyl ester hydrochloride will precipitate out of the solution.

Collect the precipitate by filtration, wash with cold dry ether, and dry under vacuum.
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Synthesis workflow of L-Alanine tert-butyl ester hydrochloride.

Applications in Peptide Synthesis
L-Alanine tert-butyl ester hydrochloride is a valuable reagent in peptide synthesis, where the

tert-butyl ester serves as a protecting group for the carboxylic acid functionality of the alanine

residue. This protection prevents unwanted side reactions during the formation of peptide

bonds. The hydrochloride salt form enhances the compound's stability and handling

characteristics.[2][7]

Peptide Coupling
In a typical peptide coupling reaction, the amino group of L-Alanine tert-butyl ester

hydrochloride is coupled with the activated carboxylic acid of an N-protected amino acid. The

hydrochloride must be neutralized in situ to liberate the free amine for the coupling reaction.
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General workflow for peptide coupling.

Deprotection of the tert-Butyl Ester Group
The tert-butyl ester protecting group is typically removed under acidic conditions to yield the

free carboxylic acid. A common reagent for this deprotection is trifluoroacetic acid (TFA).

Materials:

N-Protected peptide tert-butyl ester

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)
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Water

Saturated sodium chloride (NaCl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve the N-protected peptide tert-butyl ester in a 1:1 mixture of dichloromethane and

trifluoroacetic acid.

Stir the solution at room temperature for approximately 5 hours.

Remove the dichloromethane and trifluoroacetic acid under reduced pressure.

Dissolve the residue in dichloromethane.

Wash the organic solution twice with water and once with a saturated sodium chloride

solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution to yield the deprotected N-protected peptide.
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Workflow for tert-butyl ester deprotection.

Spectroscopic Data
While a dedicated spectrum for L-Alanine tert-butyl ester hydrochloride was not readily

available, data for closely related compounds can be used for characterization purposes. For
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instance, the 13C NMR of L-alanine shows characteristic peaks for the carboxyl, alpha-carbon,

and methyl group. In the tert-butyl ester, additional signals for the quaternary carbon and the

three methyl groups of the tert-butyl group would be expected.

Safety and Handling
L-Alanine tert-butyl ester hydrochloride is an irritant to the eyes, respiratory system, and skin.[1]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound.[7][8] Work should be conducted in a well-

ventilated area, such as a fume hood.[7] In case of contact with skin or eyes, flush immediately

with plenty of water.[7]

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
L-Alanine tert-butyl ester hydrochloride is a fundamental reagent in the synthesis of peptides

and other complex organic molecules. Its utility as a protected form of L-alanine allows for

controlled and specific chemical transformations. The protocols and data presented in this

guide are intended to support researchers and developers in the effective and safe use of this

compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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